Cas no 941998-81-8 (N'-(furan-2-yl)methyl-N-(thiophen-2-yl)methylethanediamide)

• Product Name: N'-(furan-2-yl)methyl-N-(thiophen-2-yl)methylethanediamide
• CAS No: 941998-81-8
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• CID: 5503719
• Update Time: 2025-10-30

N'-(furan-2-yl)methyl-N-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-ylmethyl)-N'-(thiophen-2-ylmethyl)oxamide
• N'-(furan-2-yl)methyl-N-(thiophen-2-yl)methylethanediamide

• Inchi： 1S/C12H12N2O3S/c15-11(13-7-9-3-1-5-17-9)12(16)14-8-10-4-2-6-18-10/h1-6H,7-8H2,(H,13,15)(H,14,16)
• InChI Key： WIOJGGNBTANNGZ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)C(NCC1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(furan-2-yl)methyl-N-(thiophen-2-yl)methylethanediamide

N'-(Furan-2-yl)methyl-N-(thiophen-2-yl)methylethanediamide (CAS No. 941998-81-8): An Overview

N'-(Furan-2-yl)methyl-N-(thiophen-2-yl)methylethanediamide (CAS No. 941998-81-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct heterocyclic structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of N'-(furan-2-yl)methyl-N-(thiophen-2-yl)methylethanediamide.

Chemical Structure and Properties

N'-(Furan-2-yl)methyl-N-(thiophen-2-yl)methylethanediamide is a small molecule with a molecular formula of C₁₃H₁₄N₂O and a molecular weight of approximately 214.26 g/mol. The compound features a central ethane backbone with two amide functionalities, each attached to a different heterocyclic ring: furan and thiophene. The presence of these heterocyclic rings imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various chemical and biological studies.

The furan ring is known for its electron-rich nature, which can participate in various chemical reactions such as electrophilic substitution and nucleophilic addition. On the other hand, the thiophene ring is electron-deficient due to the presence of sulfur, which can engage in different types of chemical interactions. The combination of these rings in N'-(furan-2-yl)methyl-N-(thiophen-2-yl)methylethanediamide results in a molecule with a balanced electronic distribution, contributing to its stability and reactivity.

Synthesis Methods

The synthesis of N'-(furan-2-yl)methyl-N-(thiophen-2-yl)methylethanediamide has been explored using various approaches, each with its own advantages and limitations. One common method involves the reaction of 2-furfurylamine and 2-thiophenecarboxaldehyde followed by reductive amination with ethylenediamine. This multi-step process allows for the controlled formation of the desired amide bonds while maintaining the integrity of the heterocyclic rings.

An alternative approach involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and environmental friendliness. Microwave-assisted methods can significantly reduce reaction times and improve yields, making them attractive for large-scale production. Recent studies have also explored the use of green solvents and catalysts to further enhance the sustainability of the synthesis process.

Biological Activities

N'-(Furan-2-yl)methyl-N-(thiophen-2-yl)methylethanediamide has been investigated for its potential biological activities, particularly in the context of drug discovery and development. One area of significant interest is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory effects, N'-(furan-2-yl)methyl-N-(thiophen-2-yl)methylethanediamide has also demonstrated promising antiviral activity against several viral strains. Studies have indicated that it can interfere with viral replication processes, making it a potential candidate for antiviral drug development. However, further research is needed to elucidate the exact mechanisms by which this compound exerts its antiviral effects.

Clinical Applications and Research Advances

The potential clinical applications of N'-(furan-2-yl)methyl-N-(thiophen-2-yl)methylethanediamide are currently being explored through preclinical studies and early-stage clinical trials. One notable application is in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound can effectively reduce inflammation in animal models, providing a strong rationale for further clinical investigation.

In parallel, researchers are also investigating the use of N'-(furan-2-yl)methyl-N-(thiophen-2-yl)methylethanediamide as a potential therapeutic agent for viral infections. Early-stage clinical trials are underway to evaluate its safety and efficacy in treating viral infections such as influenza and hepatitis C. These trials are expected to provide valuable insights into the therapeutic potential of this compound.

Conclusion

N'-(Furan-2-yl)methyl-N-(thiophen-2-yl)methylethanediamide (CAS No. 941998-81-8) is a promising compound with a unique chemical structure that offers significant potential in various fields of medicinal chemistry and pharmaceutical research. Its anti-inflammatory and antiviral properties make it an attractive candidate for drug development, particularly in the treatment of inflammatory diseases and viral infections. Ongoing research continues to uncover new aspects of its biological activities and clinical applications, paving the way for future advancements in healthcare.